Cas no 2093859-35-7 (3-aminodecanoic acid hydrochloride)

• Product Name: 3-aminodecanoic acid hydrochloride
• CAS No: 2093859-35-7
• MF: C₁₀H₂₂ClNO₂
• MW: 223.74018239975
• MDL: MFCD30730514
• CID: 4637216
• PubChem ID: 126768027
• Update Time: 2025-05-19

3-aminodecanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-aminodecanoic acid hydrochloride
• EN300-343679
• G64180
• 2093859-35-7
• Z2732205949
• 3-aminodecanoic acid;hydrochloride
• 3-aminodecanoicacidhydrochloride

• MDL： MFCD30730514
• Inchi： 1S/C10H21NO2.ClH/c1-2-3-4-5-6-7-9(11)8-10(12)13;/h9H,2-8,11H2,1H3,(H,12,13);1H
• InChI Key： YPENOVXQJQMNTK-UHFFFAOYSA-N
• SMILES： C(CCCCCC)C(N)CC(=O)O.Cl

Computed Properties

• Exact Mass: 223.1339066g/mol
• Monoisotopic Mass: 223.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-aminodecanoic acid hydrochloride

Introduction to 3-aminodecanoic acid hydrochloride (CAS No. 2093859-35-7) and Its Emerging Applications in Chemical and Pharmaceutical Research

3-aminodecanoic acid hydrochloride, identified by the chemical abstracts service number 2093859-35-7, is a compound of significant interest in the realm of synthetic chemistry and pharmaceutical development. This compound, characterized by a decanoic acid backbone functionalized with an amino group and its corresponding hydrochloride salt, has garnered attention due to its versatile structural properties and potential applications in drug design, material science, and biochemical research.

The molecular structure of 3-aminodecanoic acid hydrochloride consists of a 10-carbon aliphatic chain, terminated by a carboxylic acid group that is further converted into a hydrochloride salt. This modification enhances the compound's solubility in polar solvents, making it more amenable for various biochemical assays and pharmaceutical formulations. The presence of both an amino group and a carboxylate moiety allows for extensive derivatization, enabling researchers to tailor its properties for specific applications.

In recent years, advancements in medicinal chemistry have highlighted the importance of structurally diverse building blocks like 3-aminodecanoic acid hydrochloride in the development of novel therapeutic agents. The compound's ability to serve as a precursor for peptidomimetics and constrained peptides has been particularly noteworthy. Peptidomimetics are designed to mimic the biological activity of natural peptides while overcoming limitations such as poor pharmacokinetics or immunogenicity. The introduction of non-natural side chains, such as those derived from 3-aminodecanoic acid hydrochloride, can enhance binding affinity, reduce degradation rates, and improve overall drug efficacy.

One of the most compelling applications of 3-aminodecanoic acid hydrochloride lies in its utility as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors targeting various enzymatic pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated its role in generating protease inhibitors that exhibit high specificity and low toxicity. The flexibility provided by the decanoic acid chain allows for precise tuning of molecular interactions, enabling the design of compounds that can modulate biological processes with high precision.

The hydrochloride salt form of 3-aminodecanoic acid hydrochloride (CAS No. 2093859-35-7) further enhances its practicality in pharmaceutical applications. Salts are often preferred in drug formulations due to improved stability, solubility, and bioavailability. The hydrochloride form ensures that the compound remains soluble in aqueous media, facilitating its use in solution-based assays and formulations. This property is particularly advantageous in drug development pipelines where rapid dissolution and absorption are critical factors.

Recent research has also explored the use of 3-aminodecanoic acid hydrochloride in materials science, particularly in the development of functional polymers and coatings. The incorporation of this compound into polymer matrices can impart unique properties such as enhanced mechanical strength, thermal stability, or biocompatibility. These attributes make it valuable for applications ranging from biomedical devices to advanced materials used in electronics and coatings industries. The ability to modify polymer backbones with functional groups like those found in 3-aminodecanoic acid hydrochloride opens up new avenues for creating materials with tailored characteristics.

The synthesis of 3-aminodecanoic acid hydrochloride itself represents another area of active investigation. Researchers have developed increasingly efficient synthetic routes that minimize waste and maximize yield. These methods often involve multi-step organic transformations starting from readily available precursors such as decanoic acid or 1-decanol. Advances in catalytic processes have further refined these synthetic pathways, making them more sustainable and scalable for industrial applications.

In conclusion,3-aminodecanoic acid hydrochloride (CAS No. 2093859-35-7) is a multifaceted compound with broad utility across chemical synthesis and pharmaceutical research. Its structural versatility enables the development of peptidomimetics, protease inhibitors, and functional materials with tailored properties. As research continues to uncover new applications for this compound,3-aminodecanoic acid hydrochloride is poised to remain a cornerstone molecule in both academic laboratories and industrial settings.